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Compound of Interest

Compound Name:
(4-(Pyridin-2-

yl)phenyl)methanamine

Cat. No.: B1344150 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed analysis of the molecular weight of the chemical compound

(4-(Pyridin-2-yl)phenyl)methanamine, a bifunctional aromatic amine of interest in medicinal

chemistry and organic synthesis.

Compound Identification
Systematic Name: (4-(Pyridin-2-yl)phenyl)methanamine

Molecular Formula: C₁₂H₁₂N₂[1][2][3][4][5]

Structure: The molecule consists of a pyridine ring and a methanamine group (-CH₂NH₂)

attached at the para (1,4) positions of a central phenyl ring.

Molecular Weight and Composition
The molecular weight is a fundamental physical property derived from the molecular formula. It

is calculated by summing the atomic weights of the constituent atoms. The elemental

composition and corresponding weights are detailed in the table below.
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Element Symbol Count
Atomic Weight
( g/mol )

Total Weight (
g/mol )

Carbon C 12 12.011 144.132

Hydrogen H 12 1.008 12.096

Nitrogen N 2 14.007 28.014

Total 26 184.242

Based on this, the calculated molecular weight of (4-(Pyridin-2-yl)phenyl)methanamine is

184.24 g/mol .[1][2][4][5] This value is consistent with data found in chemical databases such

as PubChem.[2][4][5] The monoisotopic mass is 184.100048391 Da.[2][4][5]

Methodology for Calculation
The molecular weight presented is a theoretical value derived from the compound's molecular

formula (C₁₂H₁₂N₂). The calculation is based on the standard atomic weights of carbon,

hydrogen, and nitrogen as established by the International Union of Pure and Applied

Chemistry (IUPAC).

Experimental Verification: While this guide provides the calculated theoretical molecular weight,

experimental verification is typically achieved through mass spectrometry. This technique

measures the mass-to-charge ratio of ions and can provide a highly accurate experimental

mass that confirms the compound's identity and purity.

Logical Representation of Molecular Composition
The following diagram illustrates the relationship between the parent compound and its

elemental components, which form the basis of the molecular weight calculation.
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(4-(Pyridin-2-yl)phenyl)methanamine
C₁₂H₁₂N₂

MW: 184.24 g/mol

Carbon (C)
Atom Count: 12

 contains

Hydrogen (H)
Atom Count: 12

 contains

Nitrogen (N)
Atom Count: 2

 contains

Click to download full resolution via product page

Caption: Elemental composition of (4-(Pyridin-2-yl)phenyl)methanamine.

This document is intended for informational purposes for a technical audience. The data

presented is based on established chemical principles and publicly available information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Molecular Weight of (4-(Pyridin-2-
yl)phenyl)methanamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1344150#4-pyridin-2-yl-phenyl-methanamine-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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